Cas no 35524-46-0 (1-Phenyl-1H-pyrrole-2-carbonitrile)

• Product Name: 1-Phenyl-1H-pyrrole-2-carbonitrile
• CAS No: 35524-46-0
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• MDL: MFCD18447669
• CID: 1088352
• PubChem ID: 11506526
• Update Time: 2025-06-14

1-Phenyl-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-pyrrole-2-carbonitrile
• 1H-Pyrrole, 1-phenyl-
• 1-PHENYL-1H-PYRROLE
• 1-Phenyl-2-cyanopyrrol
• 1-Phenylpyrrol-2-carbonitril
• 1-phenylpyrrole-2-carbonitrile
• 1-phenyl-pyrrole-2-carbonitrile
• 2-bromo-N-phenylpyrrole
• AC1L1ZOU
• ACMC-209ngl
• N-phenyl-1H-pyrrole
• N-Phenylpyrrole
• phenyl-1H-pyrrole
• phenylpyrrole
• Pyrrole, 1-phenyl-
• SBB058362
• SB62759
• BS-40360
• DB-337333
• CS-0118127
• 1H-Pyrrole-2-carbonitrile, 1-phenyl-
• MFCD18447669
• 35524-46-0
• AKOS005138250

• MDL： MFCD18447669
• Inchi： 1S/C11H8N2/c12-9-11-7-4-8-13(11)10-5-2-1-3-6-10/h1-8H
• InChI Key： GMWXPHUWGALEIF-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 168.06884
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-Phenyl-1H-pyrrole-2-carbonitrile

Comprehensive Overview of 1-Phenyl-1H-pyrrole-2-carbonitrile (CAS No. 35524-46-0): Properties, Applications, and Industry Insights

1-Phenyl-1H-pyrrole-2-carbonitrile (CAS No. 35524-46-0) is a specialized organic compound belonging to the pyrrole derivative family. This heterocyclic molecule features a phenyl group attached to the nitrogen atom of the pyrrole ring, with a cyano (-CN) substituent at the 2-position. Its unique structural configuration makes it valuable in pharmaceutical research, material science, and agrochemical development. The compound's molecular formula is C₁₁H₈N₂, with a molar mass of 168.20 g/mol, and it typically appears as a white to off-white crystalline powder under standard conditions.

In recent years, 1-Phenyl-1H-pyrrole-2-carbonitrile has gained attention due to its role as a key intermediate in synthesizing biologically active molecules. Researchers have explored its potential in developing antimicrobial agents, anticancer compounds, and central nervous system (CNS) drugs. The compound's electron-rich pyrrole core facilitates diverse chemical modifications, making it a versatile building block for drug discovery programs. Its thermal stability (decomposition temperature >200°C) and moderate solubility in organic solvents like DMSO and dichloromethane enhance its utility in laboratory settings.

The synthesis of 1-Phenyl-1H-pyrrole-2-carbonitrile typically involves palladium-catalyzed cross-coupling reactions or multicomponent condensation processes. Advanced purification techniques such as column chromatography or recrystallization from ethanol/water mixtures yield high-purity material (>98% by HPLC). Analytical characterization employs NMR spectroscopy (showing distinctive aromatic proton signals at 7.2-7.8 ppm), mass spectrometry (m/z 168 for M⁺ peak), and FT-IR spectroscopy (notable CN stretch at ~2220 cm^-1). These rigorous quality control measures ensure batch-to-batch consistency for research applications.

From an industrial perspective, demand for pyrrole derivatives like 35524-46-0 has grown alongside innovations in green chemistry and sustainable synthesis. Manufacturers now emphasize solvent-free reactions and catalytic methods to minimize environmental impact. The compound's stability under ambient storage conditions (recommended: 2-8°C in airtight containers) contributes to its logistical advantages. Furthermore, its compatibility with continuous flow chemistry systems positions it favorably for scale-up production in modern pharmaceutical facilities.

Emerging research directions for 1-Phenyl-1H-pyrrole-2-carbonitrile include its incorporation into organic electronic materials and photovoltaic devices. The conjugated π-system enables potential applications in OLED technology and molecular sensors. Computational chemistry studies (DFT calculations) predict interesting charge transport properties, stimulating materials science investigations. These multidisciplinary applications reflect the compound's growing importance beyond traditional medicinal chemistry domains.

Quality standards for CAS 35524-46-0 follow ICH guidelines for impurities control (<0.5% total impurities) and USP/EP specifications for residual solvents. Leading suppliers provide comprehensive certificates of analysis (CoA) including chiral purity data when applicable. The compound's low acute toxicity profile (LD50 >2000 mg/kg in rodent studies) facilitates safe handling in properly ventilated laboratories using standard personal protective equipment (PPE).

Market analysts note increasing patent activity involving 1-Phenyl-1H-pyrrole-2-carbonitrile derivatives, particularly in kinase inhibitor development and antiviral drug research. The global fine chemicals market for such intermediates is projected to grow at 6.2% CAGR through 2030, driven by pharmaceutical R&D investments. Custom synthesis services now offer isotope-labeled versions (e.g., ¹³C, ¹⁵N) to support advanced metabolic studies and drug disposition research.

For researchers sourcing 1-Phenyl-1H-pyrrole-2-carbonitrile, critical considerations include supplier reliability, technical documentation completeness, and regulatory compliance (REACH, TSCA). Reputable vendors provide structure-activity relationship (SAR) data and process optimization guidance to accelerate project timelines. The compound's structure-property relationships continue to be explored through QSAR modeling and crystallographic studies, revealing new opportunities for molecular design.

Environmental fate studies indicate 35524-46-0 undergoes biodegradation in activated sludge systems (60% removal in 28 days), with low bioaccumulation potential (log P ~2.3). These characteristics support its responsible use in industrial applications. Waste disposal should follow local regulations for nitrogen-containing compounds, typically involving licensed hazardous waste handlers for large quantities.

Future developments may see 1-Phenyl-1H-pyrrole-2-carbonitrile employed in combinatorial chemistry libraries and high-throughput screening platforms. Its structural features align well with fragment-based drug discovery approaches gaining popularity in biotech. As synthetic methodologies advance, particularly in C-H activation and click chemistry, the compound's utility as a molecular scaffold will likely expand further across chemical and life sciences.